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Compound of Interest

Compound Name: 7-Bromo-2-tetralone

Cat. No.: B134940

For Researchers, Scientists, and Drug Development Professionals

The safe and compliant disposal of 7-Bromo-2-tetralone is a critical aspect of laboratory
safety and environmental responsibility. This guide provides essential, immediate safety and
logistical information, including operational and disposal plans. Adherence to these procedural,
step-by-step guidelines is essential to minimize risks and ensure compliance with regulatory
standards.

l. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to be familiar with the hazards
associated with 7-Bromo-2-tetralone. This compound is classified as an irritant and is harmful
if swallowed.[1]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling 7-Bromo-2-tetralone. This includes:

Chemical safety goggles or a face shield.

Chemically resistant gloves (e.qg., nitrile or neoprene).

Alab coat or other protective clothing.

Use in a well-ventilated area, preferably under a chemical fume hood.
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In Case of Exposure:

o Eyes: Immediately flush with plenty of water for at least 15 minutes, also under the eyelids.
Seek medical attention.[2]

o Skin: Wash off immediately with plenty of soap and water for at least 15 minutes. If skin
irritation persists, call a physician.[2]

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Get medical attention if
symptoms occur.[2]

 Ingestion: Clean mouth with water and drink plenty of water afterward. Seek medical
attention if symptoms occur.[2]

Il. Chemical and Physical Properties

A summary of the key quantitative data for 7-Bromo-2-tetralone is presented in the table
below for easy reference.

Property Value

Molecular Formula C10H9Bro
Molecular Weight 225.08 g/mol [1]
Appearance Solid[3]

Purity 97%(3]

Storage Temperature Ambient Storage[3]

lll. Disposal Procedures

The disposal of 7-Bromo-2-tetralone, a halogenated organic compound, requires specific
handling to prevent environmental contamination and ensure regulatory compliance.[4] Waste
is classified as hazardous and must be disposed of in accordance with European Directives on
waste and hazardous waste, as well as local regulations.[5]
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Step 1: Waste Segregation It is crucial to segregate halogenated organic waste from all other
waste streams.[4]

» Solid Waste: Collect pure 7-Bromo-2-tetralone and any contaminated solid materials (e.g.,
contaminated lab supplies, weigh boats, paper towels) in a designated, compatible, and
sealable container. This can be a plastic or glass container clearly labeled for halogenated
organic solids.[2][4]

e Liquid Waste: If 7-Bromo-2-tetralone is dissolved in a solvent, it must be collected in a
designated container for halogenated organic solvents.[2][4] Do not dispose of this chemical
down the drain.[2]

Step 2: Container Management

o Labeling: Properly label all waste containers. The label must include:
o The full chemical name: "7-Bromo-2-tetralone".[4]
o The words "Hazardous Waste".[4]
o Aclear indication that it is a "Halogenated Organic Compound".[4]

o Storage: Store waste containers in a cool, dry, and well-ventilated area, away from
incompatible materials. Keep waste containers tightly closed at all times, except when
adding waste.[4] It is recommended to store waste containers in a secondary containment
tray to catch any potential leaks.[4]

o Empty Containers: Empty containers should be rinsed three times with a suitable solvent.
The rinsate should be collected as hazardous liquid waste. Follow your institution's
guidelines for the disposal of empty, rinsed chemical containers.[2]

Step 3: Final Disposal

Arrange for the disposal of the hazardous waste through your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor.[4] Waste
codes should be assigned by the user based on the application for which the product was
used. Never dispose of 7-Bromo-2-tetralone in regular trash.
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IV. Experimental Workflow & Disposal Pathway

The following diagram illustrates the logical workflow for the proper disposal of 7-Bromo-2-
tetralone.
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7-Bromo-2-tetralone Disposal Workflow

Pre-Disposal Handling

Wear Appropriate PPE

\ 4

Handle in a Ventilated Area

/ Waste Generation \

Solid Waste (Unused chemical, contaminated items) Liquid Waste (Solutions containing the chemical)
T 1
Il 1
¢ Waste Segregation & Collection &
Gollect in Labeled Halogenated Solid Waste Containea Gollect in Labeled Halogenated Liquid Waste Containea

Final Disposal

Store in a Cool, Dry, Ventilated Area

Arrange for Pickup by EHS or Licensed Contractor

Proper Disposal According to Regulations

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 7-Bromo-2-tetralone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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